(1R,2R)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclopentan-1-ol

• IUPAC Name: (1R,2R)-2-(oxan-4-yloxy)cyclopentan-1-ol
• InChI: InChI=1S/C10H18O3/c11-9-2-1-3-10(9)13-8-4-6-12-7-5-8/h8-11H,1-7H2/t9-,10-/m1/s1
• InChI Key: UWXPOVXRPCUFBM-NXEZZACHSA-N
• Canonical SMILES: C1CC(C(C1)OC2CCOCC2)O
• Isomeric SMILES: C1C[C@H]([C@@H](C1)OC2CCOCC2)O
• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol

Description

(1R,2R)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclopentan-1-ol is a chemical compound that has gained immense attention in the scientific community due to its potential applications in various fields. This compound is also known as THP-CP and has a molecular formula of C10H18O2. In

Scientific Research Applications

Synthetic Chemistry Applications

The compound "(1R,2R)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclopentan-1-ol" and related structures have been explored in synthetic chemistry for the construction of complex molecular architectures:

• Cyclohexadiene Annulation : A study by Aumann, Meyer, and Fröhlich (1996) demonstrated a regioselective cyclohexadiene annulation to the CC(N) bond of enamines, resulting in the formation of bicyclic and steroid-like molecules. This method provides a versatile approach for constructing complex steroid-like ring skeletons with good chemical yields under mild conditions (Aumann, Meyer, & Fröhlich, 1996).

• Prins-Type Cyclization : Fráter, Müller, and Kraft (2004) discussed the Prins cyclization of aldehydes with homoallylic alcohols, leading to tetrahydro-2H-pyrans. This method showcases the utility of Prins-type cyclization in synthesizing diverse tetrahydro-2H-pyran and tetrahydrofuran derivatives, demonstrating the compound's relevance in synthetic strategies (Fráter, Müller, & Kraft, 2004).

Materials Science and Catalysis

The research also extends to materials science and catalysis, where the structural motifs derived from "(1R,2R)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclopentan-1-ol" find applications:

• Catalyst Development : Pereira et al. (2007) explored an oxo-bridged dimer [Mo2O4(µ2-O)Cl2(pzH)4] for olefin epoxidation, highlighting its high activity and stability. This work underscores the potential of using such complexes in developing efficient catalysts for organic transformations (Pereira et al., 2007).

• Synthesis of Cyclopenta[b]pyran Derivatives : Liu et al. (2012) reported the synthesis of trifluoromethylated cyclopenta[b]pyran derivatives via a one-pot multi-component reaction, showcasing the compound's role in constructing complex molecular structures. This research contributes to the development of new methodologies for synthesizing functionally rich cyclic compounds (Liu et al., 2012).